Cas no 87441-89-2 (1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-)

• Product Name: 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-
• CAS No: 87441-89-2
• MF: C₂₁H₂₄O₁₁
• MW: 452.408667564392
• CID: 2698796
• PubChem ID: 38362081
• Update Time: 2025-07-16

1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-
• AKOS040734177
• (2R)-3-(3,4-dihydroxyphenyl)-1-[2,4-dihydroxy-3-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]phenyl]-2-hydroxypropan-1-one
• DTXSID70904208
• 87441-89-2
• Coatline B

• Inchi： 1S/C21H24O11/c22-7-14-18(29)19(30)20(31)21(32-14)15-11(24)4-2-9(17(15)28)16(27)13(26)6-8-1-3-10(23)12(25)5-8/h1-5,13-14,18-26,28-31H,6-7H2/t13-,14-,18-,19+,20?,21+/m1/s1
• InChI Key： LNVWGAALAQOWHF-JXTKLSHQSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H](C([C@@H]1C1C(=CC=C(C([C@@H](CC2C=CC(=C(C=2)O)O)O)=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 452.13186158g/mol
• Monoisotopic Mass: 452.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 208Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones

Additional information on 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-

Introduction to 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)- and Its Significance in Modern Chemical Research

1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-, identified by its CAS number 87441-89-2, is a compound of considerable interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure and unique functional groups, has garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of multiple hydroxyl groups and a glucopyranosyl moiety makes this compound a promising candidate for further investigation in various therapeutic contexts.

The structure of 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)- encompasses several key features that contribute to its biological relevance. The (2R) configuration indicates a specific stereochemical arrangement, which is often critical for the biological activity of a molecule. The 3-β-D-glucopyranosyl group adds a polysaccharide-like moiety, enhancing the compound's solubility and interaction with biological targets. Additionally, the 3,4-dihydroxyphenyl and 2-hydroxy groups introduce hydrophilic characteristics, facilitating its role in aqueous environments within biological systems.

Recent advancements in chemical biology have highlighted the importance of glycosylation in drug design. Compounds like 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-, which incorporate glycosidic linkages, are being extensively studied for their potential to modulate protein-protein interactions and enhance drug delivery systems. The glucopyranosyl group not only influences the physicochemical properties of the molecule but also serves as a scaffold for further derivatization, allowing chemists to tailor its biological activity.

In the realm of pharmaceutical research, the synthesis of novel heterocyclic compounds remains a cornerstone. The 1-propanone backbone in this molecule provides a versatile platform for constructing more complex structures. Researchers have been exploring derivatives of this compound to develop new therapeutic agents with improved efficacy and reduced side effects. The hydroxyl groups present in the structure offer multiple sites for chemical modification, enabling the creation of diverse analogs with tailored pharmacological profiles.

The study of natural products has also contributed significantly to the understanding of bioactive molecules. Many compounds with similar structural motifs have been isolated from plants and microorganisms, demonstrating their biological significance. The presence of 3-(3,4-dihydroxyphenyl) and 2-hydroxy groups in 1-Propanone, 3-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)- suggests potential similarities with these natural products, which are often rich sources of bioactive compounds.

Computational chemistry has played a pivotal role in accelerating the discovery and development of new drugs. Molecular modeling techniques have been employed to predict the binding affinity and interactions of this compound with biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more effective derivatives. The stereochemical configuration indicated by the (2R) designation is particularly crucial in determining how this molecule interacts with enzymes and receptors.

The field of glycobiology has seen remarkable progress in recent years, with increasing evidence suggesting that glycosylation plays a critical role in various biological processes. Compounds containing glycosidic linkages are being investigated for their potential to modulate immune responses, inflammation, and cell signaling pathways. 1-Propanone, 3-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)-, with its glucopyranosyl moiety, represents an exciting area for further exploration in this context.

The development of novel synthetic methodologies has also been instrumental in advancing research in this field. Techniques such as enzymatic glycosylation and chiral resolution have enabled the efficient synthesis of complex glycosides like those found in this compound. These advancements have not only facilitated structural elucidation but also paved the way for large-scale production for preclinical studies.

The potential applications of 1-Propanone, 3-(3-β-D-glucopyranosyl-2,4-dihydroxyphenyl)-2-hydroxy-, (2R)- extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for researchers studying carbohydrate chemistry and biochemistry. The ability to modify various functional groups allows for the creation of probes and inhibitors that can be used to investigate cellular processes at a molecular level.

In conclusion,1-Propanone, 3-(3-4-dihydroxyphenyl)-1-(3-β-D-glucopyranosyl-24-dihydropyhenol-)hydroxyle,(CAS no:87441-89-22) represents a fascinating compound with significant potential in modern chemical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation in drug development and glycobiology. As research continues to uncover new applications and therapeutic possibilities,this molecule is poised to play an important role in advancing our understanding of biological systems.